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Compound of Interest

Compound Name: Europium iodide

Cat. No.: B1346945

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the chemical stability and reactivity of
europium iodide, with a focus on its two primary oxidation states: europium(ll) iodide (Eul2)
and europium(lll) iodide (Euls). This document is intended to be a comprehensive resource,
offering detailed data, experimental protocols, and visual representations of key chemical
processes to support research and development activities.

Executive Summary

Europium iodide is a compound of significant interest due to the accessible +2 and +3
oxidation states of europium, which impart distinct and useful chemical and physical properties.
Europium(ll) iodide is a mild reducing agent and finds application in materials science,
particularly in the development of scintillators, while the chemistry of europium(lll) iodide is
dominated by its Lewis acidity and its role as a precursor to Eulz. Both compounds are
sensitive to air and moisture, necessitating careful handling under inert conditions. This guide
details their synthesis, thermal stability, and reactivity with various chemical agents, providing a
foundational understanding for their application in diverse research fields, including materials
science and drug development.

Physicochemical Properties
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The properties of europium iodide are highly dependent on the oxidation state of the
europium ion. The key physicochemical data for both Eul= and Euls are summarized below.

Table 1: Physical F ies of Euronium lodid

Property Europium(ll) lodide (Eulz) Europium(lll) lodide (Euls)

CAS Number 22015-35-6 13759-90-5[1]

Molar Mass 405.77 g/mol [2] 532.68 g/mol [1]
Tea yellow or brown

Appearance Colorless crystals[1]
powder/crystals[2]

Melting Point 580 °C (decomposes)[2] Decomposes[1]

Boiling Point 1580 °C[2] Not applicable

Monoclinic (P21/c) or

Crystal Structure Orthorhombic (Pbca or Pnma) Rhombohedral (Bils type)[1]
[3]

L Insoluble[4] (Reacts to form
Solubility in Water Soluble[2] _
hydrated species)

Reacts with THF to form an

Solubility in Organic Solvents Soluble in THF[2]
adduct[1]

Chemical Stability

The stability of europium iodides is a critical consideration for their storage, handling, and
application. Both compounds exhibit sensitivity to atmospheric conditions, and Euls is thermally
unstable relative to Eulz.

Thermal Stability

Europium(lll) iodide is thermally unstable and readily decomposes to europium(ll) iodide upon
heating. This decomposition is a common method for the synthesis of Eulz.

o Thermal Decomposition of Euls: At temperatures around 200 °C, Euls undergoes thermal
decomposition to yield Eulz and elemental iodine.[1]
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2 Euls(s) — 2 Eulz(s) + I2(g)

o Thermal Decomposition of Hydrated Euls: The nonahydrate of europium(lil) iodide,
Euls-9H20, thermally decomposes to form the monohydrate of europium(ll) iodide, Eulz-Hz20.

[1]

Atmospheric and Chemical Stability

Both europium(ll) and europium(lll) iodide are sensitive to air and moisture, though their
reactivity differs.

e Air Sensitivity: Europium(ll) is a mild reducing agent and can be oxidized by atmospheric
oxygen. Therefore, Eulz should be handled and stored under an inert atmosphere (e.g.,
argon or nitrogen) to prevent oxidation to Eu(lll) species.[5]

e Hygroscopicity: Both compounds are moisture-sensitive. Eulz is soluble in water, while Euls
reacts with water to form hydrated species. Exposure to moisture should be avoided to
maintain the integrity of the anhydrous compounds.[2][4] All handling and storage should be
performed in a dry environment, such as a glovebox or under a vacuum.[5]

o Redox Stability: The Euz*/Eu3* redox couple is a key feature of europium chemistry. The
standard reduction potential of the aqueous Eu3*/Eu?* couple is approximately -0.35 V
versus the standard hydrogen electrode, indicating that Eu?* is a reasonably strong reducing
agent. The exact potential is influenced by the coordinating ligands. In iodide-containing
solutions, the rate of electron transfer for the Eu3*/Eu2* couple is faster than in chloride or
bromide solutions.[1][6]

Standard Enthalpy of Formation (AH°f) at

Compound
298 K

Europium(lll) lodide (Euls) -534 kJ/mol (estimated)[7]

Chemical Reactivity

The reactivity of europium iodide is dictated by the oxidation state of the europium ion. Eu(lll)
in Euls acts as a Lewis acid, while Eu(ll) in Eulz exhibits reducing properties.
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Reactivity of Europium(lll) lodide (Euls)

e Reduction: Euls is readily reduced to Eulz. This can be achieved through thermal
decomposition as mentioned above, or by reaction with a reducing agent such as hydrogen
gas at elevated temperatures (around 350 °C).[1]

2 Euls(s) + H2(g) - 2 Eulz(s) + 2 HI(g)

o Reaction with Water: Anhydrous Euls is reported as insoluble in water but reacts to form
hydrated species.[4] The hydrated form, Euls-9H20, can be prepared by dissolving
europium(lll) oxide in hydroiodic acid.[1]

o Reaction with Lewis Bases: Euls, being a Lewis acid, can react with Lewis bases. For
instance, it reacts with tetrahydrofuran (THF) to form a THF adduct.[1]

Reactivity of Europium(ll) lodide (Eulz)

o Oxidation: As a mild reducing agent, Eulz can be oxidized to Eu(lll) compounds by various
oxidizing agents, including atmospheric oxygen.

o Reaction with Water: Eul: is soluble in water.[2] The resulting solution will contain the
aquated Eu?* ion, which is susceptible to oxidation.

o Reactivity with Protic Reagents: In THF, insoluble reduced lanthanide iodides, including
those of europium, react with phenols and alcohols to form the corresponding phenoxy- or
alkoxylanthanide diiodides.[8]

e Reactivity in Organic Synthesis: While samarium(ll) iodide is a widely used single-electron
transfer reagent in organic synthesis, the reactivity of Eulz is less explored but holds
potential. It can react with cyclopentadiene in THF to afford organometallic complexes.[8]

Experimental Protocols

The following are generalized protocols for the synthesis of europium iodides. Note: These
reactions must be carried out under a dry, inert atmosphere (e.g., in a glovebox or using
Schlenk line techniques) due to the air and moisture sensitivity of the reagents and products.[5]
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Synthesis of Europium(lll) lodide (Euls) from
Europium(lll) Oxide

Principle: Europium(lil) oxide is dissolved in hydroiodic acid to form hydrated europium(lll)
iodide, which can then be isolated.

Materials:

Europium(lll) oxide (Euz03)

Hydroiodic acid (HI, concentrated aqueous solution)

Deionized water

Schlenk flask and other appropriate glassware

Inert gas supply (Argon or Nitrogen)
Procedure:
e Place a stoichiometric amount of Eu20s into a Schlenk flask under an inert atmosphere.

« Slowly add a slight excess of concentrated hydroiodic acid to the flask with stirring. The
reaction is exothermic.

e The Eu20s3 will dissolve to form a solution of Euls. The reaction is: Eu203 + 6 Hl - 2 Eulz + 3
H20.

e The hydrated product, Euls-9H20, can be crystallized from the solution by slow evaporation
of the solvent under a stream of inert gas or by careful removal of the solvent under vacuum.

[1][2]

e The resulting crystals should be isolated and dried under vacuum.

Synthesis of Europium(ll) lodide (Eul2) via Thermal
Decomposition of Euls
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Principle: Anhydrous Euls is heated under vacuum or an inert atmosphere to induce thermal
decomposition into Eulz and iodine.

Materials:

Anhydrous Europium(lll) iodide (Euls)

Quartz tube or Schlenk tube

Tube furnace

Vacuum pump and inert gas supply

Procedure:

Place the anhydrous Euls powder in a quartz or suitable Schlenk tube under an inert
atmosphere.

o Evacuate the tube and then backfill with an inert gas. A slow flow of inert gas or a static
vacuum should be maintained throughout the reaction.

o Heat the tube in a tube furnace to 200 °C.[1]

o Maintain this temperature until the evolution of violet iodine vapor ceases. The iodine can be
collected in a cold trap.

e The solid remaining in the tube is Eulz.

» Allow the apparatus to cool to room temperature under the inert atmosphere before handling
the product.

Visualizations of Chemical Processes

The following diagrams, generated using the DOT language, illustrate key synthesis and
reactivity pathways for europium iodide.

Synthesis Pathways for Europium lodides
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Caption: Synthesis routes for Europium(ll) and Europium(ll) iodide.

Reactivity and Stability Overview
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Caption: Reactivity relationships of Europium(ll) and Europium(lll) iodide.

Handling, Storage, and Safety

Due to their reactivity with air and moisture, both europium(ll) and europium(lll) iodide require
specific handling and storage procedures to ensure their integrity and the safety of personnel.

+ Handling: All manipulations should be carried out in an inert atmosphere, such as in an
argon or nitrogen-filled glovebox.[5] If a glovebox is not available, Schlenk line techniques
can be used. Personal protective equipment (PPE), including safety glasses, lab coat, and
appropriate gloves, should be worn at all times.
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o Storage: Europium iodides should be stored in tightly sealed containers, preferably under
an inert atmosphere.[5] Storing containers inside a desiccator within a glovebox provides an
additional layer of protection.

o Safety: Europium compounds are considered to have low to moderate toxicity. However,
inhalation of dust and skin contact should be avoided. In case of fire, do not use water as
europium metal can react with it to produce flammable hydrogen gas. Use a Class D dry
powder extinguisher.[9]

o Disposal: Waste europium iodide should be disposed of in accordance with local, state, and
federal regulations. It should be treated as hazardous waste and handled by a licensed
professional waste disposal service.[10]

Applications in Research and Drug Development

The unique properties of europium iodides make them valuable in several areas of research
and development.

o Luminescent Materials: Europium-doped materials are well-known for their phosphorescent
properties. Eul> can be used as a precursor for doping scintillating crystals, which are
materials that emit light when exposed to ionizing radiation and are used in radiation
detectors.[2]

» Organic Synthesis: The reducing ability of Eu(ll) suggests potential applications for Eulz as a
single-electron transfer reagent in organic synthesis, analogous to the more commonly used
samarium(ll) iodide. It has been shown to react with certain organic compounds to form new
carbon-carbon or carbon-heteroatom bonds.[8]

e Drug Development and Bioassays: While europium iodide itself is not a common
therapeutic agent, the luminescent properties of europium ions are widely exploited in drug
discovery. Lanthanide-based luminescence assays (e.g., TR-FRET) are used for high-
throughput screening of potential drug candidates due to their high sensitivity and low
background interference. The chemistry of europium complexes is central to the design of
these assay reagents.

* Magnetic Resonance Imaging (MRI): The paramagnetic properties of both Eu?* and Eu3*
have led to research into europium-based contrast agents for MRI. The interconversion
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between the two oxidation states offers a potential mechanism for creating "smart" contrast
agents that respond to the local redox environment in the body.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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